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Compound of Interest

Compound Name: Lignoceric acid-d3

Cat. No.: B3026113

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Lignoceric acid-d3 is a deuterated form of lignoceric acid (C24:0), a very-long-chain saturated
fatty acid. Its primary application in research and clinical settings is as an internal standard for
the accurate quantification of its non-deuterated counterpart, lignoceric acid, using mass
spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS)
and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] The stable isotope labeling of
lignoceric acid-d3 allows it to be distinguished from the endogenous lignoceric acid by its
mass-to-charge ratio, while exhibiting nearly identical chemical and physical properties during
sample preparation and analysis. This ensures reliable and precise measurement of lignoceric
acid concentrations in various biological matrices.

Lignoceric acid itself is a significant component of sphingolipids, which are crucial for the
integrity and function of nerve cell membranes.[1] Abnormal accumulation of very-long-chain
fatty acids, including lignoceric acid, is a biochemical hallmark of certain peroxisomal disorders,
such as X-linked adrenoleukodystrophy (X-ALD) and Zellweger syndrome.[1][3] Therefore, the
accurate quantification of lignoceric acid is vital for the diagnosis and monitoring of these
diseases.

Physicochemical and General Data

The following tables summarize the key quantitative data for Lignoceric acid-d3 and its non-
deuterated form, lignoceric acid.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3026113?utm_src=pdf-interest
https://www.benchchem.com/product/b3026113?utm_src=pdf-body
https://www.glpbio.com/de/gc45495.html
https://www.caymanchem.com/product/28084/lignoceric-acid-d3
https://www.benchchem.com/product/b3026113?utm_src=pdf-body
https://www.glpbio.com/de/gc45495.html
https://www.glpbio.com/de/gc45495.html
https://pubmed.ncbi.nlm.nih.gov/12855224/
https://www.benchchem.com/product/b3026113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Property Lignoceric Acid-d3 Reference
tetracosanoic-24,24,24-d3
Synonyms )
acid, C24:0-d3
CAS Number 851073-55-7
Molecular Formula C24H45D302
Molecular Weight 371.7 g/mol
_ 299% deuterated forms (d1-
Purity
d3)
Physical State Solid
N Chloroform: 2 mg/mL, THF: 5
Solubility
mg/mL
Storage -20°C
Property Lignoceric Acid Reference
Synonyms Tetracosanoic acid, C24:0
CAS Number 557-59-5
Molecular Formula C24H4802
Molecular Weight 368.63 g/mol
Melting Point 84.2 °C
Boiling Point 272 °C at 10 mm Hg

Experimental Protocols

The quantification of lignoceric acid in biological samples using lignoceric acid-d3 as an

internal standard typically involves lipid extraction, derivatization (for GC-MS), and analysis by

mass spectrometry.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/product/b3026113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Quantification of Lignhoceric Acid by Gas
Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the analysis of total fatty acids in plasma.
1. Sample Preparation and Lipid Extraction:

e To a 100 pL plasma sample, add a known amount of Lignoceric acid-d3 internal standard
solution.

e Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture and vortex thoroughly.
e Add 1 mL of 0.9% NacCl solution and vortex again.
o Centrifuge at 3000 x g for 10 minutes to separate the phases.

o Carefully collect the lower organic phase (chloroform layer) containing the lipids into a new
glass tube.

o Dry the lipid extract under a stream of nitrogen.

2. Saponification and Derivatization:

e To the dried lipid extract, add 1 mL of 0.5 M methanolic NaOH.

e Heat at 100°C for 5 minutes to saponify the lipids into free fatty acids.

e Cool the sample and add 2 mL of hexane and 1 mL of water. Vortex and centrifuge.
o Transfer the upper hexane layer to a new tube.

» To the hexane extract, add 1 mL of 14% boron trifluoride in methanol.

e Heat at 100°C for 2 minutes to convert the free fatty acids to their fatty acid methyl esters
(FAMES).

e Cool the sample, add 1 mL of water, vortex, and centrifuge.
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o Collect the upper hexane layer containing the FAMESs for GC-MS analysis.
3. GC-MS Analysis:
e Gas Chromatograph (GC) Conditions:

o Column: DB-1ms capillary column (30 m x 0.25 mm i.d., 0.25 um film thickness) or
equivalent.

o Injector Temperature: 250°C.

o Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, then ramp to
250°C at 10°C/min, and hold for 10 minutes.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
e Mass Spectrometer (MS) Conditions:

o lonization Mode: Electron lonization (El) at 70 eV.

o Acquisition Mode: Selected lon Monitoring (SIM).

o lons to Monitor: Monitor the molecular ions or characteristic fragment ions for lignoceric
acid methyl ester and lignoceric acid-d3 methyl ester.

4. Data Analysis:

e Quantify the amount of lignoceric acid in the sample by comparing the peak area of the
lignoceric acid methyl ester to the peak area of the lignoceric acid-d3 methyl ester internal
standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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